Cas no 4696-76-8 (Bekanamycin)

Bekanamycin (kanamycin b) is an aminoglycoside antibiotic extracted from Streptomyces kanamyceticus, which inhibits a series of gram positive and negative bacteria

Bekanamycin structure

Product Name:Bekanamycin

CAS No:4696-76-8

Molecular Formula:C₁₈H₃₇N₅O₁₀

Molecular Weight:483.5139

MDL:MFCD01683541

CID:45243

PubChem ID:439318

Bekanamycin Properties

Names and Identifiers

- Bekanamycin
- (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4-diol
- Kanamycin B
- aminodeoxykanamycin
- kananmycin B
- kanendomycin
- kdm
- nebramycinfactor5
- nebramycinv
- NK-1006
- Nebramycin V
- 2'-Amino-2'-deoxykanamycin
- nebramycin factor 5
- Bekanamycin [INN]
- NK 1006
- Bekanamycine
- Bekanamycinum
- Becanamicina
- 15JT14C3GI
- Bekanamycin (INN)
- Bekanamycinum [INN-Latin]
- Bekanamycine [INN-French]
- Becanamicina [INN-Spanish]
- (1R,2S,3S,4R,6S)-4,6-diamino-3-[(3-amino-3-deoxy-alpha-D-glucopyranosyl)oxy]-2-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- O-
- Spectrum3_000619
- TOBRAMYCIN IMPURITY A [EP IMPURITY]
- KANAMYCIN B [MI]
- NCGC00178790-01
- DTXCID903185
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]tetrahydropyran-3,4-diol
- Q3637540
- DB13673
- KBio2_004160
- NCGC00096063-01
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-(((1R,2S,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4-diol
- SDCCGMLS-0066707.P001
- DTXSID8023185
- Tox21_113194
- GTPL12182
- NS00011539
- O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->4)-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1->6))-2-deoxy-D-streptamine
- KBio3_001658
- CHEBI:28098
- Spectrum_001112
- SPBio_000640
- AKOS030526149
- .ALPHA.-D-GLUCOPYRANOSIDE, (1R,2S,3S,4R,6S)-4,6-DIAMINO-3-((3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)OXY)-2-HYDROXYCYCLOHEXYL 2,6-DIAMINO-2,6-DIDEOXY-
- HY-B1174
- BDBM50368267
- Kanamycin B, Antibiotic for Culture Media Use Only
- Antibiotic derived from Streptomyces kanamyceticus. Kanamycin B
- Kanamycin B; Bekanamycin
- BRN 0061646
- CAS-4696-76-8
- CS-4772
- W-106082
- KBio2_006728
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-6))-2-deoxy-
- D07497
- 4696-76-8
- Spectrum4_001831
- ACon0_001346
- CHEMBL176
- BSPBio_002158
- KBioSS_001592
- (1R,2S,3S,4R,6S)-4,6-DIAMINO-3-((3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)OXY)-2-HYDROXYCYCLOHEXYL 2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSIDE
- Spectrum2_000640
- BEKANAMYCIN [WHO-DD]
- SCHEMBL158426
- C00825
- KBioGR_002528
- 9CS
- AB00053732_02
- SBI-0052603.P002
- A924196
- UNII-15JT14C3GI
- EINECS 225-170-5
- Antibiotic derived from Streptomyces kanamyceticus
- KBio2_001592
- (1R,2S,3S,4R,6S)-4,6-diamino-3-(3-amino-3-deoxy-alpha-D-glucopyranosyloxy)-2-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- MEGxm0_000486
- Spectrum5_000621
- BRD-K73425385-065-04-8
- BRD-K73425385-001-01-9
- SKKLOUVUUNMCJE-FQSMHNGLSA-N
- +Expand
- MDL： MFCD01683541
- InChIKey： SKKLOUVUUNMCJE-FQSMHNGLSA-N
- Inchi： 1S/C18H37N5O10/c19-2-6-11(26)12(27)9(23)17(30-6)32-15-4(20)1-5(21)16(14(15)29)33-18-13(28)8(22)10(25)7(3-24)31-18/h4-18,24-29H,1-3,19-23H2/t4-,5+,6+,7+,8-,9+,10+,11+,12+,13+,14-,15+,16-,17+,18+/m0/s1
- SMILES： O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])N([H])[H])O1)O[H])O[H])N([H])[H])[C@]1([H])[C@]([H])(C([H])([H])[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])N([H])[H])O[H])N([H])[H])N([H])[H]
- BRN： 0061646

Computed Properties

Exact Mass: 483.254042g/mol
Surface Charge: 0
XLogP3: -7.2
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 6
Monoisotopic Mass: 483.254042g/mol
Monoisotopic Mass: 483.254042g/mol
Topological Polar Surface Area: 288Å²
Heavy Atom Count: 33
Complexity: 639
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -3.82350
PSA: 288.40000
Refractive Index: 1.7600 (estimate)
Boiling Point: 807.7°C at 760 mmHg
Melting Point: 177-183°C
Flash Point: 442.3±34.3 °C
Color/Form: No data available
Specific Rotation: D18 +130° (c = 0.5 in water); D21 +114° (c = 0.98 in water)
Density: 1.3771 (rough estimate)

Bekanamycin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I928-25mg	Bekanamycin	4696-76-8	98%	25mg	$8.00	2024-05-01
A2B Chem LLC	AI50752-25mg	Bekanamycin	4696-76-8	98%	25mg	$7.00	2024-04-20
Aaron	AR00I9AK-100mg	Bekanamycin	4696-76-8		100mg	$36.00
abcr	AB531135-250 mg	Kanamycin B; .	4696-76-8		250MG	€87.50	2022-03-23
Ambeed	A575687-1mg	(2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((1R,2S,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4-diol	4696-76-8	98%	1mg	$5.0	2024-07-19
ChemScence	CS-4772-100mg	Bekanamycin	4696-76-8	≥98.0%	100mg	$60.0	2021-09-02
Crysdot LLC	CD31001843-100mg	Bekanamycin	4696-76-8	98+%	100mg	$87
eNovation Chemicals LLC	D669856-12g	Kanamycin B	4696-76-8	98%	12g	$350	2022-06-08
Key Organics Ltd	AS-11034-1MG	Kanamycin B	4696-76-8	>98%	1mg	£36.00	2023-09-07
LKT Labs	K0054-100 mg	Kanamycin B	4696-76-8	≥98%	100MG	$48.30	2023-07-11

Bekanamycin Suppliers

Hubei Chenghai Chemical Co.,Ltd.

Audited Supplier

(CAS:4696-76-8)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

Hubei Shixing Chemical Co., Ltd

Audited Supplier

(CAS:4696-76-8)

MR./MRS.:JIANG KUN

Phone:18086426449

Email:1273554466@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4696-76-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4696-76-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Bekanamycin Related Literature

1. Antifungal amphiphilic kanamycins: new life for an old drug

Yagya Prasad Subedi,Madher N. AlFindee,Jon Y. Takemoto,Cheng-Wei Tom Chang Med. Chem. Commun. 2018 9 909
2. Chiral phosphoric acid-catalyzed desymmetrizative glycosylation of 2-deoxystreptamine and its application to aminoglycoside synthesis

Jeonghyo Lee,Alina Borovika,Yaroslav Khomutnyk,Pavel Nagorny Chem. Commun. 2017 53 8976
3. Antifungal amphiphilic aminoglycosides

C.-W. T. Chang,J. Y. Takemoto Med. Chem. Commun. 2014 5 1048
4. 2-Deoxystreptamine-containing aminoglycoside antibiotics: Recent advances in the characterization and manipulation of their biosynthetic pathways

Sung Ryeol Park,Je Won Park,Yeon Hee Ban,Jae Kyung Sohng,Yeo Joon Yoon Nat. Prod. Rep. 2013 30 11
5. Cleavage of RNA oligonucleotides by aminoglycosides

Matthew J. Belousoff,Bim Graham,Leone Spiccia,Yitzhak Tor Org. Biomol. Chem. 2009 7 30
6. Bacterial lipid membranes as promising targets to fight antimicrobial resistance, molecular foundations and illustration through the renewal of aminoglycoside antibiotics and emergence of amphiphilic aminoglycosides

Marie-Paule Mingeot-Leclercq,Jean-Luc Décout Med. Chem. Commun. 2016 7 586
7. Influence of charge and structure on the coordination chemistry of copper aminoglycosides

Anjali Patwardhan,J. A. Cowan Dalton Trans. 2011 40 1795
8. Copper(ii) binding by kanamycin A and hydrogen peroxide activation by resulting complexes

Wojciech Szczepanik,Piotr Kaczmarek,Jaros?aw Sobczak,Wojciech Bal,Kazimierz Gatner,Ma?gorzata Je?owska-Bojczuk New J. Chem. 2002 26 1507
9. Designer aminoglycosides: the race to develop improved antibiotics and compounds for the treatment of human genetic diseases

Mariana Hainrichson,Igor Nudelman,Timor Baasov Org. Biomol. Chem. 2008 6 227
10. Synthesis and antibacterial evaluation of novel Schiff's base derivatives of nitroimidazole nuclei as potent E. coli FabH inhibitors

Xin Zhang,Chetan B. Sangani,Li-Xin Jia,Pi-Xian Gong,Fang Wang,Jun-Fang Wang,Hai-Liang Zhu RSC Adv. 2014 4 54217

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